1-(1-Methyl-5-oxopyrrolidin-3-yl)-3-(3-phenylpropyl)urea

• IUPAC Name: 1-(1-methyl-5-oxopyrrolidin-3-yl)-3-(3-phenylpropyl)urea
• InChI: InChI=1S/C15H21N3O2/c1-18-11-13(10-14(18)19)17-15(20)16-9-5-8-12-6-3-2-4-7-12/h2-4,6-7,13H,5,8-11H2,1H3,(H2,16,17,20)
• InChI Key: ZJBQGZAIBOZANK-UHFFFAOYSA-N
• Canonical SMILES: CN1CC(CC1=O)NC(=O)NCCCC2=CC=CC=C2
• Molecular Formula: C15H21N3O2
• Molecular Weight: 275.35 g/mol
• CAS No.: 1396684-09-5

Description

1-(1-Methyl-5-oxopyrrolidin-3-yl)-3-(3-phenylpropyl)urea is a useful research compound. Its molecular formula is C15H21N3O2 and its molecular weight is 275.352. The purity is usually 95%.
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Scientific Research Applications

Conformational Isomers and Intermolecular Complexation

Research on pyrid-2-yl ureas has revealed insights into the equilibrium between conformational isomers and their ability to bind with cytosine through intermolecular complexation. These studies demonstrate the impact of substituents on urea compounds' structural preferences and their interactions with biomolecules, offering a foundation for designing urea derivatives with tailored binding characteristics (Chia-Hui Chien et al., 2004).

Stereoselective Synthesis in Drug Development

The stereoselective synthesis of an active metabolite of a potent PI3 kinase inhibitor illustrates the critical role of 1-(1-Methyl-5-oxopyrrolidin-3-yl)-3-(3-phenylpropyl)urea structures in medicinal chemistry. This process involves complex stereochemical considerations, highlighting the importance of precise structural manipulation in developing therapeutic agents (Zecheng Chen et al., 2010).

Microwave-assisted Synthesis for Heterocyclic Ureas

A novel approach to synthesizing 1,3,4-thiadiazol-2-yl urea derivatives using microwave irradiation offers an efficient and rapid method for creating urea compounds. This technique reduces reaction times and enhances yield, demonstrating the potential for high-throughput synthesis of urea derivatives in pharmaceutical research (Kejian Li and Wenbin Chen, 2008).

Antiproliferative Activity Against Cancer Cell Lines

The development of 1-aryl-3-[4-(pyridin-2-ylmethoxy)phenyl]urea derivatives has been explored for their antiproliferative effects against various cancer cell lines. These studies have identified compounds with significant inhibitory activity, suggesting the potential of urea derivatives as anticancer agents. This research underscores the versatility of urea compounds in therapeutic applications, particularly in oncology (Jian Feng et al., 2020).